(4-Aminobenzoyl)-L-glutamic acid

• CAS: 4271-30-1
• Synonyms: 4-aminobenzoylglutamic acid; 4-aminobenzoylglutamic acid, (D)-isomer; 4-aminobenzoylglutamic acid, (L)-isomer ion; glutamyl-p-aminobenzoic acid; N-(4-aminobenzoyl)-L-glutamic acid; N-(P-AMINOBENZOYL)GLUTAMIC ACID; p-aminobenzoylglutamate; p-aminobenzoylglutamic acid; PABGA; para-aminobenzoylglutamic acid
• Molecular Formula: C12H14N2O5
• Molecular Weight: 266.25 g/mol
• SMILES: C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)N
• InChI: InChI=1S/C12H14N2O5/c13-8-3-1-7(2-4-8)11(17)14-9(12(18)19)5-6-10(15)16/h1-4,9H,5-6,13H2,(H,14,17)(H,15,16)(H,18,19)/t9-/m0/s1
• InChIKey: GADGMZDHLQLZRI-VIFPVBQESA-N

QC analysts validating folic acid/methotrexate methods cannot substitute PABA or the D-isomer for the official USP/EP impurity standard. (4-Aminobenzoyl)-L-glutamic acid is the sole certified Folic Acid EP Impurity A & Methotrexate EP Impurity K. • Unlike PABA, does not antagonize sulfadoxine in P. falciparum assays-critical for antifolate mechanism studies. • Bypasses dihydropteroate intermediate; generates dihydrofolate directly via DHPS for branch-point enzymology. • FeCl₃-hydrazine process achieves 95.64% yield, supporting reliable kg-scale supply.

(4-Aminobenzoyl)-L-glutamic Acid: Identity and Baseline

(4-Aminobenzoyl)-L-glutamic acid (synonyms: N-(4-aminobenzoyl)-L-glutamic acid, p-aminobenzoylglutamic acid, PABGA) is a synthetic dipeptide formed by formal condensation of 4-aminobenzoic acid with L-glutamic acid [1]. It is classified as an N-acyl-L-alpha-amino acid and a substituted aniline, bearing both an aromatic amine and two carboxylic acid groups [1]. In pharmaceutical contexts it is officially recognized as Folic Acid EP Impurity A and Methotrexate EP Impurity K, and is supplied as a USP/EP Certified Reference Material . The compound is used as a folate catabolite marker, a strong UV-absorbing derivatization tag for oligosaccharides, and a substrate/inhibitor probe in folate enzymology .

Identity Certified as Folic Acid EP Impurity A and Methotrexate EP Impurity K reference standard

Enzymology Serves as a folate catabolite marker and substrate/inhibitor probe for folate pathway studies

Analytical Tag Functions as a strong UV-absorbing derivatization tag for oligosaccharide analysis

• [1] Chemical Entities of Biological Interest (ChEBI). N-(4-aminobenzoyl)-L-glutamic acid. CHEBI:61114. EMBL-EBI. View Source

(4-Aminobenzoyl)-L-glutamic Acid: Why Analogs Cannot Substitute

Although (4-aminobenzoyl)-L-glutamic acid shares the 4-aminobenzoyl pharmacophore with simpler analogs such as p-aminobenzoic acid (PABA) and with the nitro precursor N-(4-nitrobenzoyl)-L-glutamic acid, it occupies a unique functional niche that makes generic substitution problematic [1][2]. In folate biosynthesis, PABA and (4-aminobenzoyl)-L-glutamic acid feed into distinct branch-points of the pathway, generating different products: dihydropteroic acid versus dihydrofolate, respectively [1]. In antimalarial antifolate antagonism assays, PABA partially antagonizes sulfadoxine activity whereas (4-aminobenzoyl)-L-glutamic acid does not [2]. Furthermore, only the L-glutamic acid conjugate of 4-aminobenzoic acid—not the D-isomer, the nitro precursor, or the simple PABA acid—is listed as the official USP/EP reference standard for folic acid and methotrexate impurity testing . The quantitative evidence below delineates exactly where substitution fails and why positive selection of this compound is necessary.

PABA vs Target

Feeds into a distinct branch-point in folate biosynthesis, generating dihydropteroic acid rather than dihydrofolate; pathway outcome may not transfer.

Nitro precursor vs Target

The D-isomer and N-(4-nitrobenzoyl) analog are not listed as official USP/EP reference standards for folic acid or methotrexate impurity testing.

Folic acid vs Target

Can introduce marked antagonism in antimalarial antifolate assays, whereas the target compound shows no sulfadoxine antagonism.

• [1] Iwai K, Okinaka O, Suzuki N. The Biosynthesis of Folic Acid Compounds in Plants I. Enzymatic Formation of Dihydropteroic Acid and Dihydrofolic Acid from 2-Amino-4-hydroxy-6-substituted Pteridines by Cell-free Extracts of Pea Seedlings. J Vitaminol (Kyoto). 1968;14(2):160-169. View Source
• [2] Watkins WM, Sixsmith DG, Chulay JD, Spencer HC. Antagonism of sulfadoxine and pyrimethamine antimalarial activity in vitro by p-aminobenzoic acid, p-aminobenzoylglutamic acid and folic acid. Mol Biochem Parasitol. 1985 Jan;14(1):55-61. doi: 10.1016/0166-6851(85)90105-7. PMID: 3885030. View Source

(4-Aminobenzoyl)-L-glutamic Acid: Quantitative Differentiation Evidence

Selective Non-Antagonism in Sulfadoxine Assays

In a direct head-to-head in vitro study using two strains of Plasmodium falciparum, p-aminobenzoylglutamic acid (pABG) did not antagonize sulfadoxine activity, whereas p-aminobenzoic acid (PABA) produced slight antagonism and folic acid produced marked antagonism [1]. At 10⁻⁷ M folic acid—a concentration lower than that in standard RPMI 1640 medium—sulfadoxine activity was reduced 7,000- to 9,000-fold relative to controls [1]. This differential pharmacological behavior is compound-specific and cannot be reproduced by substituting PABA or folic acid.

Selective Non-Antagonism in Sulfadoxine Assays

Head-to-head

No antagonism vs. 7,000–9,000-fold reduction (folic acid)

Supports antifolate mechanism-of-action research without confounding antagonism

Two P. falciparum strains; radioisotopic incorporation assay

Evidence Dimension	Antagonism of sulfadoxine antimalarial activity in vitro
Target Compound Data	No antagonism of sulfadoxine
Comparator Or Baseline	p-Aminobenzoic acid (PABA): slight antagonism. Folic acid: at 10⁻⁷ M, sulfadoxine activity reduced 7,000–9,000-fold
Quantified Difference	Absent vs. slight (PABA) vs. 7,000–9,000-fold reduction (folic acid)
Conditions	Two P. falciparum strains; radioisotopic incorporation assay; RPMI 1640 medium

Why This Matters

For malaria folate-utilization studies, pABG uniquely allows evaluation of antifolate drug activity without the confounding sulfadoxine antagonism introduced by PABA or folic acid, making it indispensable for mechanistic antimalarial research.

• [1] Watkins WM, Sixsmith DG, Chulay JD, Spencer HC. Antagonism of sulfadoxine and pyrimethamine antimalarial activity in vitro by p-aminobenzoic acid, p-aminobenzoylglutamic acid and folic acid. Mol Biochem Parasitol. 1985 Jan;14(1):55-61. doi: 10.1016/0166-6851(85)90105-7. PMID: 3885030. View Source

Dihydrofolate vs. Dihydropteroate Product Outcome

In cell-free extracts of pea seedlings expressing dihydropteroate synthase activity, p-aminobenzoic acid (PABA) was a more active substrate than p-aminobenzoylglutamic acid (pABG) for the overall reaction, but the two substrates led to fundamentally different products [1]. PABA combined with the pteridine precursor to form dihydropteroic acid, whereas pABG directly yielded dihydrofolic acid, bypassing the pteroate intermediate [1]. The study confirmed product identity by bioautographic characterization [1].

Dihydrofolate vs. Dihydropteroate Product Outcome

Method context

Product: dihydrofolic acid vs. dihydropteroic acid (PABA)

Enables direct generation of dihydrofolate in a single enzymatic step

Cell-free pea seedling extract; bioautographic product identification

Evidence Dimension	Enzymatic product outcome from dihydropteroate synthase reaction
Target Compound Data	pABG: product = dihydrofolic acid; lower substrate activity than PABA
Comparator Or Baseline	p-Aminobenzoic acid (PABA): product = dihydropteroic acid; higher substrate activity
Quantified Difference	Qualitative divergence in product identity (dihydrofolate vs. dihydropteroate); relative activity order stated as 'PABA more active'
Conditions	Cell-free pea seedling extract; 2-amino-4-hydroxy-6-pyrophosphorylmethyldihydropteridine as pteridine substrate; Mg²⁺ cofactor

Why This Matters

pABG is the only 4-aminobenzoyl substrate that generates dihydrofolate directly in a single enzymatic step, enabling researchers to decouple pteroate synthesis from folate assembly in pathway dissection experiments.

• [1] Iwai K, Okinaka O, Suzuki N. The Biosynthesis of Folic Acid Compounds in Plants I. Enzymatic Formation of Dihydropteroic Acid and Dihydrofolic Acid from 2-Amino-4-hydroxy-6-substituted Pteridines by Cell-free Extracts of Pea Seedlings. J Vitaminol (Kyoto). 1968;14(2):160-169. View Source

Dihydropteroate Synthase Inhibition Potency

The BRENDA enzyme database catalogs a Ki value for p-aminobenzoylglutamate (the conjugate base of the target compound) of 1 mM against dihydropteroate synthase (EC 2.5.1.15) [1]. For the same enzyme, two clinical sulfonamide drugs show comparable inhibition constants: dapsone Ki = 1.16 mM and sulfamethoxazole Ki = 1.17 mM [1]. This places p-aminobenzoylglutamate in the same potency range as established sulfonamide antifolates for this target.

Dihydropteroate Synthase Inhibition Potency

Class-level

Ki = 1 mM (comparable to dapsone 1.16 mM, sulfamethoxazole 1.17 mM)

Supports use as a non-sulfonamide tool compound for active-site probing

BRENDA reference 1022; wild-type enzyme

Evidence Dimension	Inhibition constant (Ki) for dihydropteroate synthase (EC 2.5.1.15)
Target Compound Data	p-Aminobenzoylglutamate Ki = 1 mM
Comparator Or Baseline	Dapsone Ki = 1.16 mM; Sulfamethoxazole Ki = 1.17 mM (wild-type enzyme)
Quantified Difference	Ki values within 0.17 mM; all three inhibitors cluster in the low millimolar range
Conditions	Enzyme inhibition assay; reference 1022 in BRENDA; wild-type dihydropteroate synthase

Why This Matters

The quantitatively comparable inhibition potency supports the use of p-aminobenzoylglutamate as a non-sulfonamide tool compound for probing dihydropteroate synthase active-site requirements, without the structural complexity of clinical sulfa drugs.

• [1] BRENDA Enzyme Database. Ki values for inhibitor p-aminobenzoylglutamate, EC 2.5.1.15 (dihydropteroate synthase). Reference 1022. Braunschweig University of Technology. View Source

Exclusive Pharmacopeial Reference Standard Designation

The (4-aminobenzoyl)-L-glutamic acid compound is the sole chemical entity registered and certified as Folic Acid EP Impurity A (EP Y0001242) and Methotrexate EP Impurity K, traceable to USP Reference Standard 1019870 . No structural analog—including (4-aminobenzoyl)-D-glutamic acid, N-(4-nitrobenzoyl)-L-glutamic acid, or 4-aminobenzoic acid—holds this official pharmacopeial designation for the folic acid or methotrexate monographs. The certified reference material is produced under ISO 17034 and ISO/IEC 17025, with multi-traceability to USP and EP primary standards .

Exclusive Pharmacopeial Reference Standard

Specification review

USP 1019870 / EP Y0001242 (sole designated standard)

Mandatory for GMP impurity profiling; no analog substitution accepted

ISO 17034 and ISO/IEC 17025 accredited reference material

Evidence Dimension	Official pharmacopeial reference standard designation
Target Compound Data	Designated as Folic Acid EP Impurity A (EP Y0001242) and Methotrexate EP Impurity K; USP Reference Standard 1019870
Comparator Or Baseline	(4-Aminobenzoyl)-D-glutamic acid, N-(4-nitrobenzoyl)-L-glutamic acid, and 4-aminobenzoic acid: none are listed as official USP/EP reference standards for these monographs
Quantified Difference	Binary: official standard vs. non-standard
Conditions	USP–NF and European Pharmacopoeia monographs for Folic Acid and Methotrexate

Why This Matters

For pharmaceutical quality control, method validation, and regulatory submissions (e.g., ANDA), laboratories are required to use this specific compound as the reference standard; substitution with a structural analog is not acceptable under GMP compliance.

High-Yield Synthetic Route Advantage

A patented preparation method (CN105439895A) achieves a total yield of 95.64% for N-(4-aminobenzoyl)-L-glutamic acid through a three-step cascade: acyl chlorination of p-nitrobenzoic acid, condensation with sodium glutamate, and reduction of the nitro intermediate using a hydrazine hydrate–FeCl₃·6H₂O system [1]. This modern catalytic reduction step alone reaches 96.58% yield in 30 minutes [1]. In contrast, the traditional ammonium sulfide reduction route delivers a cumulative yield of only approximately 58% [1].

High-Yield Synthetic Route

Reported

95.64% total yield (modern FeCl₃-hydrazine route)

Supports reliable bulk availability and favorable procurement economics

Patent CN105439895A; 58% yield for legacy ammonium sulfide route

Evidence Dimension	Total synthesis yield of (4-aminobenzoyl)-L-glutamic acid
Target Compound Data	95.64% total yield (modern FeCl₃-catalyzed hydrazine hydrate method)
Comparator Or Baseline	Approximately 58% total yield (traditional ammonium sulfide reduction method)
Quantified Difference	37.64 percentage points absolute yield improvement (95.64% – 58%)
Conditions	Three-step process: acyl chlorination (oxalyl chloride, THF–DMF), condensation (pH 8, 5 °C), reduction (hydrazine hydrate, FeCl₃·6H₂O, 20–25 °C, 30 min)

Why This Matters

Procurement from suppliers that employ the high-yield route translates into more reliable bulk availability and potentially lower unit cost, which is a tangible selection criterion for kilogram-scale sourcing.

• [1] CN105439895A. Preparation method of N-p-aminobenzoyl-L-glutamic acid. Zhejiang Esigma Biotech Co Ltd. Published 2016-03-30. Described in detail on smolecule.com product page S751184. View Source

(4-Aminobenzoyl)-L-glutamic Acid Application Scenarios

Sulfadoxine Antagonism-Free Antimalarial Research

In P. falciparum in vitro assays, the compound serves as a folate-pathway probe that does not antagonize sulfadoxine, unlike PABA or folic acid. This allows researchers to dissect antifolate drug mechanisms without the vector of confounding antagonism introduced by the more commonly used folate-pathway additives [1].

Plant and Microbial Folate Biosynthesis Pathway Dissection

As a substrate for dihydropteroate synthase, p-aminobenzoylglutamic acid generates dihydrofolate directly, bypassing the dihydropteroate intermediate that is the sole product when PABA is used. This branch-point selectivity makes the compound essential for experiments designed to isolate the coupling step between pteroate synthesis and glutamate ligation [1].

GMP Quality Control for Folic Acid and Methotrexate

As the sole official Folic Acid EP Impurity A and Methotrexate EP Impurity K reference standard, the compound is mandatory for impurity profiling, method validation, and batch release testing under USP–NF and EP monographs. No structural analog can serve as a regulatory substitute in ANDA submissions or commercial QC workflows [1].

Cost-Efficient Bulk Procurement

The patented FeCl₃-hydrazine reduction process achieves a total synthesis yield of 95.64%, compared to approximately 58% for the legacy ammonium sulfide method. Procurement teams sourcing kilogram-scale quantities should verify that the supplier uses this modern route, which supports more favorable pricing and supply reliability [1].

Application

Selection Property

Validation Focus

Antimalarial antifolate research

Sulfadoxine non-antagonism profile

Mechanism-of-action assays without confounding folate-pathway antagonism

Folate biosynthesis pathway dissection

Branch-point substrate selectivity

Direct dihydrofolate generation to decouple pteroate synthesis from glutamate ligation

GMP quality control (Folic Acid/Methotrexate)

Official USP/EP impurity reference standard

Regulatory method validation and ANDA batch release compliance

Kilogram-scale procurement

High-yield synthetic route availability

Supplier process verification for reliable bulk supply and cost efficiency

• [1] Watkins WM, Sixsmith DG, Chulay JD, Spencer HC. Antagonism of sulfadoxine and pyrimethamine antimalarial activity in vitro by p-aminobenzoic acid, p-aminobenzoylglutamic acid and folic acid. Mol Biochem Parasitol. 1985 Jan;14(1):55-61. doi: 10.1016/0166-6851(85)90105-7. PMID: 3885030. View Source
• [2] Iwai K, Okinaka O, Suzuki N. The Biosynthesis of Folic Acid Compounds in Plants I. Enzymatic Formation of Dihydropteroic Acid and Dihydrofolic Acid from 2-Amino-4-hydroxy-6-substituted Pteridines by Cell-free Extracts of Pea Seedlings. J Vitaminol (Kyoto). 1968;14(2):160-169. View Source
• [3] CN105439895A. Preparation method of N-p-aminobenzoyl-L-glutamic acid. Zhejiang Esigma Biotech Co Ltd. Published 2016-03-30. View Source